Cas no 103810-48-6 (2-(2-CHLOROPHENYL)-4-(PIPERIDIN-1-YL)BUTANENITRILE)

• Product Name: 2-(2-CHLOROPHENYL)-4-(PIPERIDIN-1-YL)BUTANENITRILE
• CAS No: 103810-48-6
• MF: C₁₅H₁₉ClN₂
• MW: 262.777762651443
• CID: 5097253
• Update Time: 2026-03-02

2-(2-CHLOROPHENYL)-4-(PIPERIDIN-1-YL)BUTANENITRILE Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLOROPHENYL)-4-(PIPERIDIN-1-YL)BUTANENITRILE

• Inchi： 1S/C15H19ClN2/c16-15-7-3-2-6-14(15)13(12-17)8-11-18-9-4-1-5-10-18/h2-3,6-7,13H,1,4-5,8-11H2
• InChI Key： YQCBNVZGEYDTDN-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CC=C1Cl)CCN1CCCCC1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2-CHLOROPHENYL)-4-(PIPERIDIN-1-YL)BUTANENITRILE

Comprehensive Overview of 2-(2-CHLOROPHENYL)-4-(PIPERIDIN-1-YL)BUTANENITRILE (CAS No. 103810-48-6)

2-(2-Chlorophenyl)-4-(piperidin-1-yl)butanenitrile, identified by its CAS number 103810-48-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile derivative features a unique structural framework combining a chlorophenyl group and a piperidine moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular interactions and binding affinities, which could pave the way for innovative therapeutic agents.

The compound's chemical structure is characterized by a chlorophenyl ring attached to a butanenitrile chain, further modified by a piperidine group. This configuration contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. In recent years, the demand for nitrile-containing compounds has surged due to their versatility in synthetic chemistry and their role as intermediates in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

One of the most frequently searched questions about 2-(2-Chlorophenyl)-4-(piperidin-1-yl)butanenitrile revolves around its synthetic routes and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, especially for applications requiring stringent quality standards. Additionally, the compound's potential as a bioactive scaffold has sparked discussions in online forums and scientific communities, with many exploring its interactions with biological targets.

From an SEO perspective, keywords like "CAS 103810-48-6 supplier," "2-(2-Chlorophenyl)-4-(piperidin-1-yl)butanenitrile synthesis," and "nitrile derivatives in drug development" are highly relevant. These terms reflect the growing interest in this compound's commercial availability and its role in advancing medicinal chemistry. Furthermore, the rise of AI-driven drug discovery has amplified the need for structurally diverse compounds like this one, as they serve as valuable inputs for machine learning models predicting molecular behavior.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis methods for 2-(2-Chlorophenyl)-4-(piperidin-1-yl)butanenitrile. Topics such as "solvent-free reactions" and "catalytic efficiency" are trending, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. This compound's adaptability to sustainable practices further enhances its appeal in modern research.

Another area of interest is the compound's potential role in addressing neurological disorders. Given the structural similarity of its piperidine component to known neuromodulators, some studies hypothesize its utility in designing central nervous system (CNS) therapeutics. While preliminary, these investigations highlight the compound's versatility and the need for further exploration.

In summary, 2-(2-Chlorophenyl)-4-(piperidin-1-yl)butanenitrile (CAS No. 103810-48-6) represents a compelling case study in the intersection of organic synthesis, pharmaceutical innovation, and sustainable chemistry. Its multifaceted applications and the growing body of research underscore its importance in contemporary science, making it a compound worth watching in the years to come.